Cas no 835873-11-5 (Carbamic acid, (4-ethoxy-2-iodophenyl)-, 1,1-dimethylethyl ester)
835873-11-5 structure
Product Name:Carbamic acid, (4-ethoxy-2-iodophenyl)-, 1,1-dimethylethyl ester
CAS No:835873-11-5
MF:C13H18INO3
MW:363.19139623642
CID:1809342
PubChem ID:12188698
Update Time:2025-04-21
Carbamic acid, (4-ethoxy-2-iodophenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (4-ethoxy-2-iodophenyl)-, 1,1-dimethylethyl ester
- tert-butyl N-(4-ethoxy-2-iodophenyl)carbamate
- 835873-11-5
- AKOS015962674
- DTXSID80479715
-
- Inchi: 1S/C13H18INO3/c1-5-17-9-6-7-11(10(14)8-9)15-12(16)18-13(2,3)4/h6-8H,5H2,1-4H3,(H,15,16)
- InChI Key: NQHWQUCAWTWKAX-UHFFFAOYSA-N
- SMILES: IC1C=C(C=CC=1NC(=O)OC(C)(C)C)OCC
Computed Properties
- Exact Mass: 363.03314g/mol
- Monoisotopic Mass: 363.03314g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 47.6Ų
Carbamic acid, (4-ethoxy-2-iodophenyl)-, 1,1-dimethylethyl ester Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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